Cas no 1391052-55-3 (rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester))

• Product Name: rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester)
• CAS No: 1391052-55-3
• CID: 4554678
• Update Time: 2025-06-13

rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester) Chemical and Physical Properties

Names and Identifiers

• rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester)

Professional Introduction to rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester) and CAS No. 1391052-55-3

Rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester), with the CAS number 1391052-55-3, is a specialized chemical compound that has garnered significant attention in the field of chemical and biomedical research. This compound, often abbreviated as Rac (Aminomethyl)EDTA-tBu, represents a novel derivative of ethylenediaminetetraacetic acid (EDTA), a well-known chelating agent. The introduction of t-butyl esters into the EDTA backbone introduces unique properties that make this compound particularly valuable in various applications, including drug delivery systems, catalysis, and bioimaging.

The structure of Rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester) is characterized by a central ethylenediamine unit, which is modified with four t-butyl ester groups. This modification enhances the solubility and stability of the compound in organic solvents, making it an excellent candidate for applications where compatibility with both aqueous and non-aqueous environments is required. The presence of the aminomethyl group further extends its utility by providing additional functional sites for chemical modifications and interactions.

In recent years, there has been growing interest in the use of chelating agents like EDTA derivatives for therapeutic applications. One of the most promising areas is in the development of targeted drug delivery systems. The ability of EDTA derivatives to form stable complexes with metal ions has been leveraged to enhance the bioavailability and reduce the toxicity of various therapeutic agents. For instance, studies have shown that Rac (Aminomethyl)EDTA-tBu can effectively chelate transition metals such as gadolinium, which is widely used in magnetic resonance imaging (MRI) contrast agents. The t-butyl ester groups improve the pharmacokinetic properties of these complexes, leading to better imaging outcomes.

Another significant application of this compound is in catalysis. The chelating properties of EDTA derivatives make them effective ligands for metal catalysts, which are essential in many organic synthesis processes. The introduction of t-butyl groups enhances the steric hindrance around the metal center, allowing for selective catalysis under mild conditions. This has opened up new possibilities for asymmetric synthesis and polymerization reactions, where high selectivity and yield are crucial.

The bioimaging field has also seen significant advancements with the use of Rac (Aminomethyl)EDTA-tBu. By incorporating this compound into imaging agents, researchers have been able to develop more sensitive and specific methods for detecting biological targets. For example, studies have demonstrated its utility in fluorescence-based imaging techniques, where it acts as a quencher or enhancer depending on the local environment. This property makes it an invaluable tool for studying cellular processes and disease mechanisms.

Recent research has also explored the potential of this compound in environmental chemistry. The chelating ability of EDTA derivatives can be harnessed to remove heavy metals from contaminated water sources. By forming stable complexes with these metals, Rac (Aminomethyl)EDTA-tBu can facilitate their removal through filtration or other separation techniques. This application is particularly relevant given the increasing concerns about water pollution and its impact on human health and ecosystems.

The synthesis of Rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester) involves a series of well-defined chemical steps that highlight its synthetic versatility. The process typically begins with the reaction of ethylenediamine with a diester derivative to form the EDTA backbone. Subsequent esterification with t-butanol under controlled conditions yields the final product. The use of protecting groups ensures that each functional site is modified selectively, maintaining the integrity of the overall structure.

The purity and stability of this compound are critical factors that influence its performance in various applications. Advanced purification techniques such as column chromatography and recrystallization are employed to achieve high-purity samples. Additionally, storage conditions must be carefully controlled to prevent degradation, especially when used in sensitive applications like pharmaceuticals or bioimaging.

In conclusion, Rac (Aminomethyl)ethylenediaminetetraacetic Acid tetra-(t-Butyl Ester) represents a fascinating example of how structural modifications can enhance the utility of existing chemical compounds. Its unique properties make it an invaluable tool in drug delivery systems, catalysis, bioimaging, and environmental chemistry. As research continues to uncover new applications for this compound, its importance in advancing scientific and technological innovation is likely to grow even further.